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Compound of Interest

Compound Name: 3-(Piperazin-1-yl)propanenitrile

Cat. No.: B1348437 Get Quote

Application Notes and Protocols: Synthesis of 3-
(Piperazin-1-yl)propanenitrile
Introduction
3-(Piperazin-1-yl)propanenitrile is a valuable intermediate in the synthesis of various

pharmaceutical compounds.[1] Piperazine and its derivatives are integral components in many

approved drugs, exhibiting a wide range of biological activities, including antipsychotic,

antidepressant, and anxiolytic effects.[2][3] The synthesis of 3-(Piperazin-1-yl)propanenitrile
is typically achieved through an aza-Michael addition reaction between piperazine and

acrylonitrile. This reaction is generally efficient and can be performed under mild conditions.[4]

[5] These application notes provide a detailed protocol for the synthesis, characterization, and

potential applications of 3-(Piperazin-1-yl)propanenitrile for researchers in drug discovery

and development.

Reaction Scheme
The synthesis involves the nucleophilic addition of a secondary amine in piperazine to the

activated alkene of acrylonitrile.

Figure 1: Reaction of Piperazine with Acrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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